molecular formula C13H20N2O2SSi B8754036 Tert-butyl (5-((trimethylsilyl)ethynyl)thiazol-2-yl)carbamate

Tert-butyl (5-((trimethylsilyl)ethynyl)thiazol-2-yl)carbamate

Cat. No. B8754036
M. Wt: 296.46 g/mol
InChI Key: FGXGJDWMZRVPKA-UHFFFAOYSA-N
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Description

Tert-butyl (5-((trimethylsilyl)ethynyl)thiazol-2-yl)carbamate is a useful research compound. Its molecular formula is C13H20N2O2SSi and its molecular weight is 296.46 g/mol. The purity is usually 95%.
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properties

Product Name

Tert-butyl (5-((trimethylsilyl)ethynyl)thiazol-2-yl)carbamate

Molecular Formula

C13H20N2O2SSi

Molecular Weight

296.46 g/mol

IUPAC Name

tert-butyl N-[5-(2-trimethylsilylethynyl)-1,3-thiazol-2-yl]carbamate

InChI

InChI=1S/C13H20N2O2SSi/c1-13(2,3)17-12(16)15-11-14-9-10(18-11)7-8-19(4,5)6/h9H,1-6H3,(H,14,15,16)

InChI Key

FGXGJDWMZRVPKA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1=NC=C(S1)C#C[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

(5-Bromo-thiazol-2-yl)-carbamic acid tert-butyl ester (2.0 g, 7.164 mmol) was taken in triethylamine (20 ml). To this solution was added CuI (0.041 g, 0.215 mmol), PdCl2 (PPh3)2 (0.050 g, 0.071 mmol) followed by the addition of trimethylsilylacetylene (1.055 g, 10.741 mmol). The reaction was heated at 80° C. overnight. Reaction mixture was cooled to room temperature and poured into water (50 ml), extracted with ethyl acetate (30 ml×3). The combined organic layer was washed with 1N HCl followed by brine and dried over anhydrous sodium sulfate. The solvent was removed under reduced pressure. The crude product was purified by column chromatography over silica gel using 6% ethyl acetate hexane as eluent to provide pure (5-trimethylsilanylethynyl-thiazol-2-yl)-carbamic acid tert-butyl ester (1.679 g).
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2 g
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1.055 g
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50 mL
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20 mL
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PdCl2 (PPh3)2
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0.05 g
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0.041 g
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Synthesis routes and methods II

Procedure details

A mixture of tert-butyl (5-bromo-1,3-thiazol-2-yl)carbamate (2.79 g, 10 mmol), ethynyltrimethylsilane (1.27 g, 13 mmol), Pd(PPh3)4 (578 mg, 0.5 mmol), CuI (143 mg, 0.75 mmol), and diisopropylethylamine (1.94 g, 15 mmol) in DMF (10 mL) was heated at 50° C. overnight under an atmosphere of N2. Upon cooling to ambient temperature, the reaction mixture was concentrated and the crude product was purified by silica gel flash chromatography (eluted with 20% EtOAc/hexanes) to give a yellow solid (2.55 g, 86%).
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2.79 g
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1.27 g
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1.94 g
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10 mL
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578 mg
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catalyst
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143 mg
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Yield
86%

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